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Compound of Interest

Compound Name: DSPE-PEG-SH, MW 2000

Cat. No.: B15573437 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[mercapto(polyethylene glycol)-2000] (DSPE-PEG-SH, MW 2000) is a

critical component of laboratory safety and environmental responsibility. This guide provides a

comprehensive, step-by-step protocol for the proper disposal of DSPE-PEG-SH, MW 2000,

ensuring operational safety and compliance.

Physicochemical Properties and Safety Data
While a specific Safety Data Sheet (SDS) for DSPE-PEG-SH, MW 2000 is not readily available,

the following table summarizes key physicochemical properties based on data for closely

related DSPE-PEG compounds. It is crucial to handle this compound with care, considering it

potentially hazardous until comprehensive safety data is available.
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Property Value Source

Molecular Weight
~2805.5 g/mol (for a similar

DSPE-PEG2000 amine)
[1]

Appearance White to off-white solid [2]

Solubility

Soluble in hot water,

chloroform, ethanol, and

DMSO (>10 mg/mL)

[2]

Storage -20°C, desiccated [3][4]

Purity ≥98% [4]

Topological Polar Surface Area
563 Å² (for a similar DSPE-

PEG2000 amine)
[1]

Hydrogen Bond Donor Count
3 (for a similar DSPE-

PEG2000 amine)
[1]

Hydrogen Bond Acceptor

Count

56 (for a similar DSPE-

PEG2000 amine)
[1]

Experimental Protocol for Disposal: Neutralization
of Thiol Group
The primary consideration for the disposal of DSPE-PEG-SH is the reactive thiol (-SH) group,

which can have a strong, unpleasant odor and may be hazardous. The most effective method

for neutralizing thiols is through oxidation, typically using a sodium hypochlorite solution

(bleach).[5][6] This process converts the thiol to a less odorous and less hazardous sulfonic

acid.[7]

Materials Required:
Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-

resistant gloves (e.g., nitrile).

Chemical fume hood.
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Designated hazardous waste container, appropriately labeled.

Commercial household bleach (typically ~5-6% sodium hypochlorite) or a high-test

hypochlorite (HTH) solution.

Stir plate and stir bar (optional, for larger quantities).

Step-by-Step Disposal Procedure:
Work in a Ventilated Area: All steps must be performed in a certified chemical fume hood to

avoid inhalation of any potential vapors.[7][8]

Prepare a Bleach Solution: For small quantities of DSPE-PEG-SH waste (e.g., residual

amounts in vials or contaminated lab supplies), a freshly prepared 1:1 mixture of commercial

bleach and water is often sufficient.[7][8] For larger quantities of liquid waste containing the

thiol, use an excess of bleach solution to ensure complete oxidation.

Neutralization of Liquid Waste:

Place the container with the liquid thiol waste in the fume hood.

Slowly and carefully add the bleach solution to the thiol waste while stirring.[6] The

reaction may be exothermic, so addition should be gradual, and cooling may be necessary

for larger volumes.[7]

Allow the mixture to react for a minimum of 14-24 hours to ensure complete oxidation of

the thiol group.[7][8]

Decontamination of Glassware and Equipment:

Immediately after use, submerge any contaminated glassware, syringes, or other non-

disposable items in a bleach bath within the fume hood.[8]

Allow the items to soak for at least 14-24 hours.[7][8]

After soaking, thoroughly rinse the decontaminated items with water before proceeding

with standard cleaning procedures.[8]
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Disposal of Solid Waste:

All disposable items that have come into contact with DSPE-PEG-SH, such as pipette tips,

gloves, and paper towels, should be collected in a designated hazardous waste container

that is clearly labeled as containing thiol waste.[7]

Verification and Final Disposal:

After the 24-hour reaction period, cautiously check for any remaining characteristic thiol

odor.[6] If an odor persists, add more bleach solution and allow for additional reaction

time.

Once neutralized, the resulting solution should be disposed of as hazardous chemical

waste in accordance with your institution's and local regulations.[7] Do not pour the

neutralized solution down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Unused or surplus DSPE-PEG-SH must be disposed of as hazardous chemical waste.[7]

The original container should be tightly sealed and placed in the appropriate hazardous

waste collection area.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of DSPE-PEG-SH,
MW 2000.
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Caption: Workflow for the safe disposal of DSPE-PEG-SH, MW 2000.

By adhering to these procedures, laboratory personnel can effectively mitigate the risks

associated with DSPE-PEG-SH, MW 2000 and ensure a safe working environment and

compliance with disposal regulations. Always consult your institution's specific safety and

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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